Cas no 169750-88-3 (tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate)

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate structure

169750-88-3 structure

Product Name:tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate

CAS No:169750-88-3

MF:C₁₂H₂₂N₂O₂

MW:226.315283298492

MDL:MFCD13189556

CID:1039813

PubChem ID:54595540

Update Time:2025-04-20

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid
- pyrrolo[2,3-c]pyridine-1-carboxylic acid
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
- tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
- +-(3R*,7S*)-tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-ncarboxylate
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1- carboxylate
- tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate
- CS-WAA0048
- PB18057
- CS-0035333
- 169750-88-3
- DTXSID70712421
- A882074
- KFOSBANHALBORK-UHFFFAOYSA-N
- TERT-BUTYLOCTAHYDRO-1H-PYRROLO[2,3-C]PYRIDINE-1-CARBOXYLATE
- SY267909
- SCHEMBL1467690
- rac-tert-butyl (3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, cis
- MFCD29049824
- AS-42533
- (3aS,7aR)-1-Boc-octahydro-1H-pyrrolo[2,3-c]pyridine
- Cis-1-N-Boc-Octahydropyrrolo[2,3-c]pyridine
- SY267613
- 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
- AKOS022930596
- 1-Boc-octahydropyrrolo[2,...
- 949559-11-9
- MFCD13189556
- MFCD15072063
- DB-216018
- ZMB55911
- SB46482
- 1-BOC-OCTAHYDROPYRROLO[2,3-C]PYRIDINE
- (3aR,7aS)-1-Boc-octahydro-1H-pyrrolo[2,3-c]pyridine
- tert-Butyl cis-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
- EN300-90569
- MDL： MFCD13189556
- Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-4-6-13-8-10(9)14/h9-10,13H,4-8H2,1-3H3
- InChI Key： KFOSBANHALBORK-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2CCNCC12)=O

Computed Properties

Exact Mass: 162.04300
Monoisotopic Mass: 162.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 313.8±15.0 °C at 760 mmHg
Flash Point: 143.6±20.4 °C
PSA: 55.12000
LogP: 1.56240
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Pricemore >>

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tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Production Method

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:169750-88-3)tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate

Order Number:A882074

Stock Status:in Stock

Quantity:10.0g/5.0g/1.0g/500.0mg/250.0mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:05

Price ($):1895.0/1136.0/379.0/252.0/151.0

Email:sales@amadischem.com

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tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Related Literature

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